Cas no 89099-02-5 (4-Pyridinemethanol, 5-hydroxy-2-methyl-)

• Product name: 4-Pyridinemethanol, 5-hydroxy-2-methyl-
• CAS No: 89099-02-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 612440
• PubChem ID: 13250415

4-Pyridinemethanol, 5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol, 5-hydroxy-2-methyl-
• 4-(hydroxymethyl)-6-methylpyridin-3-ol
• 89099-02-5
• DTXSID10532024

• Inchi： InChI=1S/C7H9NO2/c1-5-2-6(4-9)7(10)3-8-5/h2-3,9-10H,4H2,1H3
• InChI Key： BNCRDNGXUFIFIZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=N1)O)CO

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-Pyridinemethanol, 5-hydroxy-2-methyl-

4-Pyridinemethanol, 5-Hydroxy-2-Methyl-

The compound with CAS No 89099-02-5, commonly referred to as 4-Pyridinemethanol, 5-hydroxy-2-methyl-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyridine derivatives, which are known for their diverse applications in drug discovery and materials science.

4-Pyridinemethanol, 5-hydroxy-2-methyl- is characterized by its unique structure, featuring a pyridine ring with hydroxyl and methyl substituents at the 5 and 2 positions, respectively. The presence of these functional groups imparts distinctive chemical properties, making it a valuable substrate for further modifications in synthetic chemistry.

Recent studies have highlighted the potential of 4-Pyridinemethanol, 5-hydroxy-2-methyl- as a precursor for the development of bioactive molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are often associated with therapeutic effects. For instance, derivatives of this compound have shown promise in modulating enzyme activities relevant to neurodegenerative diseases.

The synthesis of CAS No 89099-02-5 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution at specific positions. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, ensuring high yields and purity.

In terms of physical properties, 4-Pyridinemethanol, 5-hydroxy-2-methyl- exhibits a melting point of approximately 110°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethanol. These characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been a focal point in recent research. Studies indicate that it possesses antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Additionally, preliminary assays suggest potential anti-inflammatory effects, making it a candidate for further exploration in drug development.

The application of computational chemistry tools has significantly enhanced our understanding of CAS No 89099-02-5. Molecular docking studies have revealed its ability to bind to key protein targets involved in cellular signaling pathways. This insight provides a foundation for designing more potent derivatives with enhanced therapeutic profiles.

In conclusion, 4-Pyridinemethanol, 5-hydroxy-2-methyl-, or CAS No 89099-02-5, stands as a testament to the intricate relationship between chemical structure and biological function. With ongoing advancements in synthetic methods and biological screening techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.